Cas no 1076199-51-3 (Zonisamide-N-(6-hexanoic Acid))

• Product Name: Zonisamide-N-(6-hexanoic Acid)
• CAS No: 1076199-51-3
• MF: C₁₄H₁₈N₂O₅S
• MW: 326.368122577667
• CID: 1059950
• PubChem ID: 29987937
• Update Time: 2025-04-20

Zonisamide-N-(6-hexanoic Acid) Chemical and Physical Properties

Names and Identifiers

• Zonisamide-N-(6-hexanoic Acid)
• 6-(1,2-benzoxazol-3-ylmethylsulfonylamino)hexanoic acid
• 1076199-51-3
• 6-{[(1,2-Benzoxazol-3-yl)methanesulfonyl]amino}hexanoic acid
• ZNS Carboxylic Acid; 6-[[(1,2-Benzisoxazol-3-ylmethyl)sulfonyl]amino]hexanoic Acid;
• DTXSID90652693

• Inchi： 1S/C14H18N2O5S/c17-14(18)8-2-1-5-9-15-22(19,20)10-12-11-6-3-4-7-13(11)21-16-12/h3-4,6-7,15H,1-2,5,8-10H2,(H,17,18)
• InChI Key： NBHIYPDMMAHZJT-UHFFFAOYSA-N
• SMILES： S(CC1C2C=CC=CC=2ON=1)(NCCCCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 326.09400
• Monoisotopic Mass: 326.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Melting Point: 134-1360C
• PSA: 117.88000
• LogP: 3.36390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles